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Compound of Interest

Compound Name: BMS961

Cat. No.: B15545142

Essential Safety and Handling Guide for BMS961

Disclaimer: A comprehensive, verified Safety Data Sheet (SDS) for BMS961 (CAS 185629-22-
5) was not readily available at the time of this document's creation. The following guidance is
synthesized from general safety protocols for handling potent, powdered pharmaceutical
compounds in a laboratory setting. It is imperative to supplement this information with a
thorough risk assessment specific to your facility and experimental procedures. Always consult
with your institution's Environmental Health and Safety (EHS) department for specific guidance.

BMS961, with the chemical name 3-Fluoro-4-[[2-hydroxy-2-(5,5,8,8-tetramethyl-5,6,7,8,-
tetrahydro-2-naphthalenyl)acetyl]lamino]-benzoic acid, is a selective retinoic acid receptor-y
(RARY) agonist.[1] As a potent biological modulator, it requires careful handling to minimize
exposure and ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling BMS961. This is a general
guideline and may need to be adapted based on the specific procedures and risk assessment.
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PPE Category Recommended Equipment

Safety glasses with side shields or chemical
Eye/Face Protection splash goggles. A face shield should be worn

when there is a risk of splashing.

Nitrile gloves are recommended. Consider
i double-gloving, especially when handling
Hand Protection _ _ _
concentrated solutions or performing tasks with

a higher risk of contamination.

A lab coat should be worn at all times. For
Body Protection procedures with a higher risk of contamination,

a disposable gown is recommended.

For handling the powdered form of BMS961, a
NIOSH-approved respirator with a particulate

Respiratory Protection filter (e.g., N95, P100) is recommended,
especially when working outside of a fume
hood.

Operational Plan

Adherence to a strict operational plan is crucial for the safe handling of BMS961. The following
step-by-step guidance outlines the key stages of the handling process.

[EEN

. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store BMS961 in a cool, dry, and well-ventilated area, away from incompatible materials.

The storage location should be clearly labeled as containing a potent compound.

2. Weighing and Aliquoting (Powder Form):

All handling of powdered BMS961 should be conducted within a certified chemical fume
hood or a glove box to minimize inhalation exposure.
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Before weighing, decontaminate the work surface.
Use dedicated spatulas and weighing boats.
Tare the balance with the weighing boat before adding the compound.

Carefully transfer the desired amount of BMS961 to the weighing boat, avoiding the creation
of dust.

After weighing, securely close the primary container.

Clean the balance and surrounding area with a suitable solvent (e.g., 70% ethanol) and
dispose of the cleaning materials as hazardous waste.

. Solution Preparation:
Prepare solutions in a chemical fume hood.
Add the solvent to the weighed BMS961 slowly to avoid splashing.

Ensure the container is properly sealed and labeled with the compound name, concentration,
solvent, and date of preparation.

. Experimental Use:
When using solutions of BMS961, wear appropriate PPE.
Conduct all procedures that may generate aerosols or splashes within a fume hood.
Avoid direct contact with skin and eyes.

Disposal Plan

Proper disposal of BMS961 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:
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o Solid Waste: All disposable items that have come into contact with BMS961 (e.g., gloves,
weighing boats, paper towels) should be collected in a dedicated, clearly labeled hazardous
waste container.

e Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with other
waste streams unless compatibility has been confirmed.

o Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.

2. Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the name of the
chemical (BMS961), and the primary hazard (e.g., "Toxic").

3. Storage and Collection:
o Store waste containers in a designated satellite accumulation area.

e Follow your institution's procedures for hazardous waste pickup and disposal. Do not
dispose of BMS961 down the drain or in the regular trash.

Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of BMS961.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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